Cas no 860476-88-6 (3-(Quinoxalin-6-yl)propanoic acid)

• Product Name: 3-(Quinoxalin-6-yl)propanoic acid
• CAS No: 860476-88-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5706268
• PubChem ID: 82278523
• Update Time: 2025-10-28

3-(Quinoxalin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(QUINOXALIN-6-YL)PROPANOICACID
• 3-(QUINOXALIN-6-YL)PROPANOIC ACID
• EN300-1457273
• 860476-88-6
• 3-Quinoxalin-6-yl-propionic acid
• 6-Quinoxalinepropanoic acid
• 3-(Quinoxalin-6-yl)propanoic acid

• Inchi： 1S/C11H10N2O2/c14-11(15)4-2-8-1-3-9-10(7-8)13-6-5-12-9/h1,3,5-7H,2,4H2,(H,14,15)
• InChI Key： FEQUVSRFJAVRTD-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-(Quinoxalin-6-yl)propanoic acid

Research Brief on 3-(Quinoxalin-6-yl)propanoic acid (CAS: 860476-88-6) in Chemical Biology and Pharmaceutical Applications

3-(Quinoxalin-6-yl)propanoic acid (CAS: 860476-88-6) is a quinoxaline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinoxaline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(Quinoxalin-6-yl)propanoic acid as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, which are critical in targeting cancer signaling pathways. The compound's unique structure allows for facile modification, enabling researchers to explore a wide range of derivatives with tailored biological activities.

In addition to its role in drug discovery, 3-(Quinoxalin-6-yl)propanoic acid has been investigated for its potential as a fluorescent probe in chemical biology. A 2022 study in ACS Chemical Biology reported that the compound exhibits strong fluorescence properties, making it suitable for imaging applications in live cells. This opens up new avenues for studying cellular processes and disease mechanisms at the molecular level.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent efforts have focused on structural modifications to address these limitations. For example, a 2023 preprint in BioRxiv described the synthesis of water-soluble derivatives of 3-(Quinoxalin-6-yl)propanoic acid, which showed improved cellular uptake and reduced cytotoxicity in vitro.

In conclusion, 3-(Quinoxalin-6-yl)propanoic acid (CAS: 860476-88-6) represents a versatile scaffold with significant potential in both drug discovery and chemical biology. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in therapeutic development. Future studies should focus on optimizing its physicochemical properties and exploring its efficacy in preclinical models.